Cas no 54081-68-4 (Leurosine Sulfate)

• Product Name: Leurosine Sulfate
• CAS No: 54081-68-4
• MF: C₉₂H₁₁₄N₈O₂₂S
• MW: 1715.99498510361
• CID: 374610
• PubChem ID: 72710665
• Update Time: 2025-04-19

Leurosine Sulfate Chemical and Physical Properties

Names and Identifiers

• Vincaleukoblastine, 4-deoxy-3,4-epoxy-, (3a,4a)-
• Leurosine Sulfate
• LEUROSINE
• 4-Acetoxy-3’a,4’-epoxy-3-hydroxy-16-methoxy-(4’a H)-vincaleukoblast-6-ene-23,22’-dioic Acid Dimethyl Ester Sulfate
• Lilly 32645
• Vinleurosine Sulfate
• Vinleurosine sulphate
• UNII-G7E5NU015T
• G7E5NU015T
• VINCALEUKOBLASTINE, 4'-DEOXY-3',4'-EPOXY-, (3'.ALPHA.,4'.ALPHA.)-, SULFATE (2:1)
• NSC 90636
• Vincaleukoblastine, 4'-deoxy-3',4'-epoxy-, (3'.alpha.,4'.alpha.)-, sulfate (2:1) (salt)
• 54081-68-4
• methyl (13S,15S,16R,18S)-13-[(1R,9R,10S,11R,12R,19R)-11-acetyloxy-12-ethyl-10-hydroxy-5-methoxy-10-methoxycarbonyl-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraen-4-yl]-18-ethyl-17-oxa-1,11-diazapentacyclo[13.4.1.04,12.05,10.016,18]icosa-4(12),5,7,9-tetraene-13-carboxylate;sulfuric acid
• NSC-90636
• Q27278884
• Vinleurosine sulfate [USAN]
• LY-32645
• VINCALEUKOBLASTINE, 4'-DEOXY-3',4'-EPOXY-, (3'ALPHA,4'ALPHA)-, SULFATE (2:1)
• DA-59013
• Vinleurosine sulfate (USAN)
• Vincaleukoblastine, 4'-deoxy-3',4'-epoxy-, (3'alpha,4'alpha)-, sulfate (2:1) (salt)

• Inchi： 1S/2C46H56N4O9.H2O4S/c2*1-8-42-16-12-18-50-20-17-44(37(42)50)30-21-31(34(55-5)22-33(30)48(4)38(44)46(54,41(53)57-7)39(42)58-26(3)51)45(40(52)56-6)23-27-24-49(25-43(9-2)36(27)59-43)19-15-29-28-13-10-11-14-32(28)47-35(29)45;1-5(2,3)4/h2*10-14,16,21-22,27,36-39,47,54H,8-9,15,17-20,23-25H2,1-7H3;(H2,1,2,3,4)/t2*27-,36+,37-,38+,39+,42+,43-,44+,45-,46-;/m00./s1
• InChI Key： YCWXIQRLONXJLF-FOVAWKNMSA-N
• SMILES： S(=O)(=O)(O)O.O(C(C)=O)[C@H]1[C@](C(=O)OC)([C@H]2[C@@]3(C4C=C(C(=CC=4N2C)OC)[C@]2(C(=O)OC)C4=C(C5C=CC=CC=5N4)CCN4C[C@@]5(CC)[C@@H]([C@H](C4)C2)O5)CCN2CC=C[C@]1(CC)[C@H]23)O.O(C(C)=O)[C@H]1[C@](C(=O)OC)([C@H]2[C@@]3(C4C=C(C(=CC=4N2C)OC)[C@]2(C(=O)OC)C4=C(C5C=CC=CC=5N4)CCN4C[C@@]5(CC)[C@@H]([C@H](C4)C2)O5)CCN2CC=C[C@]1(CC)[C@H]23)O

Computed Properties

• Exact Mass: 808.405
• Monoisotopic Mass: 808.405
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 59
• Rotatable Bond Count: 10
• Complexity: 1750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 146A^2

Experimental Properties

• Density: 1.39
• Melting Point: >200°C (dec.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.677

Leurosine Sulfate Security Information

• Storage Condition：-20°C Freezer